Cas no 22384-88-9 (1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 22384-88-9
• MF: C₇H₅ClN₄S
• MW: 212.6593978405
• MDL: MFCD01249730
• CID: 1412991
• PubChem ID: 736093
• Update Time: 2025-10-29

1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1-(3-chlorophenyl)-1,2-dihydro-
• 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol
• CCG-237236
• Z57985661
• MFCD01249730
• SCHEMBL1250717
• AKOS000294814
• EN300-12119
• 1-(3-chlorophenyl)-2H-tetrazole-5-thione
• SY147652
• 22384-88-9
• 1-(3-chlorophenyl)-1H-tetrazole-5-thiol

• MDL： MFCD01249730
• Inchi： 1S/C7H5ClN4S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
• InChI Key： UNIAYRLZLPUWAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N=NN1)=S

Computed Properties

• Exact Mass: 211.99255
• Monoisotopic Mass: 211.9923450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol

1-(3-Chlorophenyl)-1H-1,2,3,4-Tetrazole-5-Thiol: A Comprehensive Overview

The compound with CAS No. 22384-88-9, commonly referred to as 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its tetrazole ring system, which is a five-membered heterocyclic structure containing four nitrogen atoms and one sulfur atom in the 5-position. The presence of a 3-chlorophenyl group further enhances its chemical properties and functional versatility.

Recent studies have highlighted the potential of this compound in various applications, including drug design and development of advanced materials. The tetrazole moiety is known for its ability to act as a bioisostere for carboxylic acids or sulfonamides in medicinal chemistry, making it a valuable building block for creating bioactive molecules with improved pharmacokinetic profiles.

One of the most intriguing aspects of 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol is its reactivity under different conditions. Researchers have demonstrated that this compound can undergo various transformations such as cyclization reactions and nucleophilic substitutions when exposed to specific reagents or catalysts. These reactions have been exploited to synthesize complex heterocyclic frameworks that are of interest in both academic and industrial settings.

In the context of materials science, this compound has shown promise as a precursor for the synthesis of metal-free organic semiconductors and coordination polymers due to its ability to form stable bonds with transition metals and other elements. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound using biocatalysts or solvent-free conditions.

The environmental impact of 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol has been another area of focus for researchers. Studies indicate that under certain environmental conditions, this compound can undergo degradation pathways involving hydrolysis or microbial action. Understanding these processes is crucial for assessing its potential risks to ecosystems and human health.

Looking ahead, the future of this compound lies in its ability to bridge gaps between traditional organic synthesis techniques and emerging technologies such as artificial intelligence-driven drug discovery platforms. By leveraging computational models to predict its interactions with biological systems or materials properties at an atomic level, scientists can unlock new avenues for innovation.

In conclusion, 1-(3-chlorophenyl)-1H-1,2,3,4-tetrazole-5-thiol stands out as a multifaceted molecule with immense potential across diverse scientific disciplines. Its unique chemical structure combined with cutting-edge research findings positions it as a key player in advancing both fundamental understanding and practical applications in chemistry.